Cas no 105410-48-8 (4-Hydroxy-2-methyl- 1,1-dioxide-2H-thieno2,3-e-1,2-thiazine-3-carboxamide)

• Product Name: 4-Hydroxy-2-methyl- 1,1-dioxide-2H-thieno2,3-e-1,2-thiazine-3-carboxamide
• CAS No: 105410-48-8
• MF: C₈H₈N₂O₄S₂
• MW: 260.290119171143
• CID: 1075625
• Update Time: 2023-11-22

4-Hydroxy-2-methyl- 1,1-dioxide-2H-thieno2,3-e-1,2-thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imp. G (EP): 4-Hydroxy-2-methyl-2H-thieno-[2,3-e]1,2-thiazine-3-carboxamide 1,1-Dioxide
• 4-hydroxy-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxamide
• 4-Hydroxy-2-methyl-2H-thieno[2,3-e]1,2-thiazine-3-carboxamide 1,1-Dioxide
• 4-Hydroxy-2-methyl-2H-thieno-[2,3-e]1,2-thiazine-3-carboxamide 1,1-Dioxide
• CID 129318460
• 4-Hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide
• Tenoxicam impurity 4/Tenoxicam EP Impurity G/4-Hydroxy-2-methyl- 1,1-dioxide-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide
• 4-Hydroxy-2-methyl-2H-thieno-[2,3-e
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide, 4-hydroxy-2-methyl-, 1,1-dioxide
• 4-?Hydroxy-?2-?methyl- 1,?1-?dioxide-2H-?thieno[2,?3-?e]?-?1,?2-?thiazine-?3-?carboxamide
• Tenoxicam EP Impurity GQ: What is Tenoxicam EP Impurity G Q: What is the CAS Number of Tenoxicam EP Impurity G
• Tenoxicam Impurity 6
• Tenoxicam Impurity G
• 4-Hydroxy-2-methyl- 1,1-dioxide-2H-thieno2,3-e-1,2-thiazine-3-carboxamide

• Inchi： 1S/C8H8N2O4S2/c1-10-5(8(9)12)6(11)7-4(2-3-15-7)16(10,13)14/h2-3,11H,1H3,(H2,9,12)
• InChI Key： NZKYGMSXZSNDRE-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(=C(C(N)=O)N1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 465
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 540.2±60.0 °C(Predicted)
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines